Cas no 2138207-56-2 (Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)-)

Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)-, is a fluorinated heterocyclic compound featuring a pyridine core substituted with a methyl group at the 6-position, a fluorine atom at the 2-position, and a 1-methyl-1H-pyrazol-4-yl moiety at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution enhances metabolic stability and binding affinity, while the pyrazole ring contributes to diverse reactivity. Its well-defined regiochemistry and high purity ensure consistent performance in cross-coupling reactions and other transformations. Suitable for research and industrial applications, this compound offers versatility in designing biologically active molecules.

Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)- structure

2138207-56-2 structure

Product Name:Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)-

CAS No:2138207-56-2

MF:C₁₀H₁₀FN₃

MW:191.204905033112

CID:5280833

Update Time:2025-05-24

Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

- Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)-
- Inchi： 1S/C10H10FN3/c1-7-3-8(4-10(11)13-7)9-5-12-14(2)6-9/h3-6H,1-2H3
- InChI Key： XTOWHCYDMMPHNA-UHFFFAOYSA-N
- SMILES： C1(F)=NC(C)=CC(C2=CN(C)N=C2)=C1

Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-692835-0.05g	2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyridine	2138207-56-2	0.05g	$1513.0	2023-03-10
Enamine	EN300-692835-0.1g	2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyridine	2138207-56-2	0.1g	$1585.0	2023-03-10
Enamine	EN300-692835-0.25g	2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyridine	2138207-56-2	0.25g	$1657.0	2023-03-10
Enamine	EN300-692835-0.5g	2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyridine	2138207-56-2	0.5g	$1728.0	2023-03-10
Enamine	EN300-692835-1.0g	2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyridine	2138207-56-2	1g	$0.0	2023-06-07
Enamine	EN300-692835-2.5g	2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyridine	2138207-56-2	2.5g	$3530.0	2023-03-10
Enamine	EN300-692835-5.0g	2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyridine	2138207-56-2	5.0g	$5221.0	2023-03-10
Enamine	EN300-692835-10.0g	2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)pyridine	2138207-56-2	10.0g	$7742.0	2023-03-10

Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)- Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
3. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
4. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283

Additional information on Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl)-

Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl) (CAS No. 2138207-56-2)

Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl) (CAS No. 2138207-56-2) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The pyridine core of this molecule serves as a foundational framework, while the fluoro, methyl, and pyrazole substituents introduce functional groups that enhance its reactivity and applicability.

The synthesis of Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl) involves advanced organic chemistry techniques, including multi-component reactions and catalytic processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for drug development. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes significantly to the molecule's electronic properties and bioavailability.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Researchers have explored its role as a kinase inhibitor, targeting specific enzymes involved in cellular signaling pathways. For instance, studies have shown that Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-yl) exhibits potent inhibitory activity against protein kinase C (PKC), a key player in cancer cell proliferation and survival. This makes it a strong candidate for anti-cancer drug development.

In addition to its pharmacological applications, this compound has shown potential in agrochemicals. Its ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator. Field trials have demonstrated that Pyridine, 2-fluoro-6-methyl-4-(1-methyl-1H-pyrazol-4-y) can enhance crop yield by promoting root development and improving stress tolerance in plants.

The environmental impact of Pyridine, 2-fluoro-6-methyl...